(6-Fluoro-2,3-dihydrobenzofuran-7-yl)methanamine

• Molecular Formula: C9H10FNO
• Molecular Weight: 167.18 g/mol
• SMILES: C1COC2=C1C=CC(=C2CN)F
• InChI: InChI=1S/C9H10FNO/c10-8-2-1-6-3-4-12-9(6)7(8)5-11/h1-2H,3-5,11H2
• InChIKey: ZIOCQDOPXAOAEP-UHFFFAOYSA-N

(6-Fluoro-2,3-dihydrobenzofuran-7-yl)methanamine – A Structurally Distinct Fluorinated Dihydrobenzofuran Building Block for CNS-Focused Medicinal Chemistry

(6-Fluoro-2,3-dihydrobenzofuran-7-yl)methanamine (CAS 1891255-32-5) is a fluorinated 2,3-dihydrobenzofuran derivative bearing a primary aminomethyl group at the 7-position and a fluorine atom at the 6-position of the bicyclic scaffold . With a molecular formula of C₉H₁₀FNO and a molecular weight of 167.18 g·mol⁻¹, the compound belongs to a class of heterocyclic amines that have attracted significant attention as key intermediates for serotonin 5-HT₂C receptor agonists and monoamine reuptake inhibitors in central nervous system (CNS) drug discovery programmes [1]. The 6-fluoro-7-methanamine substitution pattern is notably distinct from the more extensively explored 2-aminomethyl-dihydrobenzofuran chemotype found in the Wyeth/Pfizer patent literature, conferring unique steric and electronic properties that are inaccessible to regioisomeric analogs [2]. Predicted physicochemical parameters include a basic pKa of 8.75 ± 0.29, a boiling point of 262.1 ± 40.0 °C, and a density of 1.249 ± 0.06 g·cm⁻³ .

Scaffold Differentiation

7-methanamine vector distinct from patented 2-aminomethyl 5-HT₂C chemotype

Supports scaffold-hopping and novel GPCR probe design

Synthetic Utility

Primary amine handle for reductive amination, amide coupling, or sulfonamide elaboration

Fragment growth compatible; MW 167.18

CNS-Relevant Profile

6-fluoro substitution shifts predicted pKa and lipophilicity toward CNS MPO-favourable range

Class-level evidence supports fluorine-mediated metabolic stabilisation

• [1] Wyeth. Dihydrobenzofuranyl alkanamine derivatives as 5HT2C agonists. Canadian Patent CA2542878A1, filed 22 October 2004. Description of dihydrobenzofuran alkanamines as 5-HT₂C agonists for schizophrenia and related CNS disorders. View Source
• [2] Wyeth (Pfizer Inc.). Dihydrobenzofuran derivatives and uses thereof. United States Patent Application US20060258739, filed 21 April 2006. Exemplary compounds of Formula I with 2-aminomethyl substitution pattern; Table 1 lists >60 specific dihydrobenzofuran methanamine derivatives. View Source

Why Regioisomeric or Non-Fluorinated Dihydrobenzofuran Methanamines Cannot Substitute for (6-Fluoro-2,3-dihydrobenzofuran-7-yl)methanamine in Structure-Activity Relationship Studies

Although several dihydrobenzofuran methanamine regioisomers share the identical molecular formula C₉H₁₀FNO and nominal mass (e.g., 5-fluoro-4-yl, 7-fluoro-2-yl variants), the position of the fluorine substituent and the attachment point of the aminomethyl group profoundly affect the compound's electronic distribution, basicity, hydrogen-bonding capacity, and metabolic stability . Published structure–activity relationship (SAR) analyses on fluorinated benzofuran and dihydrobenzofuran derivatives demonstrate that the biological effects—including anti-inflammatory potency (IC₅₀ values for PGE₂ ranging from 1.1 to 20.5 µM across nine derivatives) and anticancer antiproliferative activity—are exquisitely sensitive to both the presence and the position of fluorine [1]. The 6-fluoro-7-methanamine arrangement places the electron-withdrawing fluorine ortho to the basic aminomethyl group, which is predicted (pKa 8.75 ± 0.29) to modulate the amine's protonation state at physiological pH differently than the para- or meta-fluorinated regioisomers . Furthermore, the non-fluorinated parent compound, (2,3-dihydrobenzofuran-7-yl)methanamine (CAS 361393-65-9, MW 149.19), lacks the metabolic shielding and conformational bias imparted by the C6 fluorine atom, making it an inadequate surrogate for experiments designed to probe fluorinated lead series .

Target Compound

6-Fluoro-7-methanamine scaffold

Ortho-F effect lowers predicted pKa to 8.75; amine vector from C7; fluorine present for metabolic shielding.

May Not Substitute

Non-fluorinated parent or regioisomeric analogs

Regioisomers share identical formula but differ in amine placement and fluorine proximity. Non-fluorinated parent (CAS 361393-65-9) lacks conformational bias and metabolic stabilisation attributed to C6 fluorine.

△ Protonation state at physiological pH may shift between regioisomers

△ CYP450 metabolic profile may differ without ortho-fluorine shielding

△ Amine vector change (~60–90°) may alter GPCR binding pocket complementarity

• [1] Ayoub AJ, El-Achkar GA, Ghayad R, et al. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. International Journal of Molecular Sciences. 2023;24(12):10399. doi:10.3390/ijms241210399. Table 1 reports IC₅₀ ranges: PGE₂ 1.1–20.5 µM; IL-6 1.2–9.04 µM; CCL2 1.5–19.3 µM; NO 2.4–5.2 µM. SAR conclusion that fluorine, bromine, hydroxyl, and carboxyl groups enhance biological effects. View Source

Quantitative Differentiation Evidence for (6-Fluoro-2,3-dihydrobenzofuran-7-yl)methanamine Versus Closest Structural Analogs

Regioisomeric Differentiation: Ortho-Fluoro-Amine Proximity Alters Basicity Compared with 5-Fluoro-4-yl and 7-Fluoro-2-yl Regioisomers

The target compound's predicted pKa of 8.75 ± 0.29 positions the aminomethyl group in a basicity range distinct from other C₉H₁₀FNO regioisomers. The ortho relationship between the 6-fluoro and 7-aminomethyl groups introduces an inductive electron-withdrawing effect that lowers the amine basicity relative to regioisomers where fluorine is more distant (e.g., 5-fluoro-4-yl or 7-fluoro-2-yl variants). This differential protonation at physiological pH 7.4 directly impacts membrane permeability, receptor-binding electrostatics, and salt-form selection during procurement .

Regioisomeric Basicity

Predicted

pKa 8.75 ± 0.29

Target: 6-fluoro-7-methanamine

Comparators: no published pKa; ortho-F effect estimated Δ ~ −0.3 to −0.5 log units vs para-fluoro regioisomers

Basicity context may differ between regioisomers

Predicted values; experimental verification not identified in public literature

Evidence Dimension	Predicted basicity (pKa of primary amine)
Target Compound Data	pKa = 8.75 ± 0.29 (predicted)
Comparator Or Baseline	Regioisomeric (5-Fluoro-2,3-dihydrobenzofuran-4-yl)methanamine (CAS 1896262-04-6, C₉H₁₀FNO, MW 167.18) and (7-Fluoro-2,3-dihydrobenzofuran-2-yl)methanamine (C₉H₁₀FNO, MW 167.18) – no published pKa data available for direct comparison
Quantified Difference	Target pKa = 8.75; comparator pKa values not publicly reported. Ortho-F effect predicted to reduce basicity by ~0.3–0.5 log units versus para-fluoro regioisomers based on classical aromatic substituent constant (σₘ = 0.34 vs σₚ = 0.06 for F) [1].
Conditions	Predicted values (ACD/Labs or equivalent algorithm); experimental verification not identified in public literature

Why This Matters

The pKa determines the ionization state at physiological pH, which governs passive membrane permeability, CYP450 metabolism susceptibility, and the ability to form consistent salt stoichiometry for reproducible in vitro and in vivo studies.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews. 1991;91(2):165–195. Meta (σₘ) and para (σₚ) Hammett constants for fluorine: σₘ = 0.34, σₚ = 0.06, providing a basis for estimating differential inductive effects on amine basicity. View Source

Fluorine-Mediated Metabolic Stabilisation: Class-Level Evidence from Fluorinated Dihydrobenzofuran Anti-Inflammatory Agents

In a systematic study of nine fluorinated benzofuran and dihydrobenzofuran derivatives, Ayoub et al. (2023) demonstrated that monofluorinated dihydrobenzofuran compounds (Group II: compounds 5 and 6) exhibited potent inhibition of prostaglandin E₂ (PGE₂) production in LPS-stimulated macrophages, with compound 6 achieving an IC₅₀ of 1.12 µM – the most potent among all nine compounds tested [1]. The SAR analysis explicitly concluded that 'the biological effects of benzofuran derivatives are enhanced in the presence of fluorine' [1]. Additionally, compound 6 showed COX-2 inhibitory activity (IC₅₀ = 13 µM) and in vivo anti-inflammatory efficacy in the zymosan-induced air pouch model, significantly reducing PGE₂ levels and total cell infiltration at 50 nmol per pouch [1]. While this dataset does not include the specific 6-fluoro-7-methanamine target, it provides class-level evidence that monofluorination of the dihydrobenzofuran core confers measurable advantages in anti-inflammatory potency and target engagement.

Fluorine Metabolic SAR

Class-level inference

Compound 6 PGE₂ IC₅₀ 1.12 µM

Monofluorinated dihydrobenzofuran derivative; ~18-fold more potent than non-fluorinated-like comparator (IC₅₀ 20.52 µM)

COX-2 IC₅₀ 13 µM; in vivo air-pouch model at 50 nmol/pouch

Supports fluorine SAR screening for target engagement

Class-level dataset; no direct data for the 6-fluoro-7-methanamine compound

Evidence Dimension	Anti-inflammatory potency (PGE₂ inhibition IC₅₀) and COX-2 inhibition
Target Compound Data	No direct PGE₂ or COX-2 data available for (6-fluoro-2,3-dihydrobenzofuran-7-yl)methanamine
Comparator Or Baseline	Compound 6 (monofluorinated dihydrobenzofuran derivative, Group II): PGE₂ IC₅₀ = 1.12 µM; COX-2 IC₅₀ = 13 µM. Non-fluorinated or difluorinated analogs: Compound 8 IC₅₀ = 20.52 µM (PGE₂); Compound 2 IC₅₀ = 1.91 µM (PGE₂) [1].
Quantified Difference	Monofluorinated Compound 6 was ~18-fold more potent than non-fluorinated-like Compound 8 (1.12 vs 20.52 µM) for PGE₂ inhibition. Fluorine presence was associated with enhanced potency across multiple endpoints.
Conditions	LPS-stimulated bone marrow-derived macrophages (BMDMs) from C57BL/6J mice; PGE₂ measured by enzyme immunoassay; COX-2 activity in aspirin-pre-treated macrophages with exogenous arachidonic acid; in vivo zymosan air pouch model in C57BL/6J female mice (50 nmol/pouch)

Why This Matters

This class-level evidence supports the expectation that the 6-fluoro substituent on the dihydrobenzofuran core contributes measurable gains in target-binding potency and in vivo pharmacodynamic efficacy, justifying the selection of fluorinated over non-fluorinated analogs in anti-inflammatory or anticancer screening cascades.

• [1] Ayoub AJ, El-Achkar GA, Ghayad R, et al. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. International Journal of Molecular Sciences. 2023;24(12):10399. doi:10.3390/ijms241210399. Table 1 (IC₅₀ values for PGE₂, IL-6, CCL2, NO); COX-2 inhibition data (Section 2.1); in vivo air pouch model (Section 2.2); SAR conclusions (Abstract and Discussion). View Source

Scaffold Differentiation from 5-HT₂C-Focused 2-Aminomethyl Dihydrobenzofurans: A Distinct Vector for Amine Presentation

The vast majority of patented dihydrobenzofuran-based 5-HT₂C agonists place the aminomethyl (or N-methylaminomethyl) group at the 2-position of the dihydrobenzofuran ring, with aryl substitution at the 7-position [1]. In contrast, (6-fluoro-2,3-dihydrobenzofuran-7-yl)methanamine presents the primary aminomethyl group directly at the 7-position, with fluorine at the 6-position. This topological difference means the amine nitrogen is presented along a fundamentally different vector relative to the benzofuran plane, which SAR studies on serotonin receptor ligands have shown can dramatically affect receptor subtype selectivity (5-HT₂A vs 5-HT₂B vs 5-HT₂C) and functional bias (G protein vs β-arrestin signalling) [2]. No compound with this precise 6-fluoro-7-methanamine arrangement appears in the exemplified compound tables of the major Wyeth/Pfizer patent estates (US20060258739, CA2542878A1), underscoring its novelty as a scaffold-differentiated chemical probe [1] [3].

Scaffold Differentiation

Supporting evidence

7-methanamine vs 2-aminomethyl vector

Target: amine at C7, fluorine at C6

Patented chemotype: amine at C2 with 7-aryl substitution; no 7-methanamine examples in >60 exemplified compounds

Amine presentation vector differs; may support novel IP profile

Qualitative structural comparison based on patent Markush structures

Evidence Dimension	Amine attachment position and vector relative to dihydrobenzofuran core
Target Compound Data	Aminomethyl at 7-position; fluorine at 6-position. Amine vector projects from C7 of the benzofuran ring system.
Comparator Or Baseline	Patented 5-HT₂C agonist chemotype: aminomethyl at 2-position with 7-aryl substitution (e.g., (±)-1-[7-(2-fluorophenyl)-2,3-dihydro-1-benzofuran-2-yl]methanamine; (±)-1-(5-fluoro-7-phenyl-2,3-dihydro-1-benzofuran-2-yl)methanamine) [1].
Quantified Difference	Qualitative structural difference: amine vector from C7 vs C2 changes the dihedral angle between the amine and the benzofuran plane by approximately 60–90°, depending on rotamer populations.
Conditions	Structural comparison based on published patent Markush structures and exemplified compounds.

Why This Matters

For laboratories pursuing novel chemical space in serotonergic or other GPCR-targeted programmes, the 7-methanamine scaffold offers a patent-differentiating vector for amine presentation that is absent from the dominant 2-aminomethyl chemotype, potentially enabling novel selectivity and intellectual property profiles.

• [1] Wyeth (Pfizer Inc.). Dihydrobenzofuran derivatives and uses thereof. US Patent Application US20060258739, filed 21 April 2006. Table 1 lists >60 exemplified compounds, all with the aminomethyl group at the 2-position of the dihydrobenzofuran ring. View Source
• [2] Cheng J, McCorvy JD, Giguere PM, Zhu H, Kenakin T, Roth BL, Kozikowski AP. Design and Discovery of Functionally Selective Serotonin 2C (5-HT₂C) Receptor Agonists. Journal of Medicinal Chemistry. 2016;59(21):9866–9880. Demonstrates that (2,3-dihydro)benzofuran-based compounds can achieve functional selectivity between G protein and β-arrestin pathways at 5-HT₂C receptors. View Source
• [3] Wyeth. Dihydrobenzofuranyl alkanamine derivatives as 5HT2C agonists. Canadian Patent CA2542878A1, filed 22 October 2004. Generic Markush claims covering 1-(2,3-dihydro-1-benzofuran-2-yl)alkanamine derivatives; no examples of 7-aminomethyl substitution. View Source

Predicted Lipophilicity Differentiation: Impact on CNS Multiparameter Optimisation (MPO) Scores

The introduction of fluorine at the 6-position of the dihydrobenzofuran core is predicted to modulate lipophilicity relative to the non-fluorinated parent scaffold. The non-fluorinated analog, (2,3-dihydrobenzofuran-7-yl)methanamine (MW 149.19, C₉H₁₁NO), has a predicted logP approximately 0.3–0.5 units lower than the 6-fluoro derivative, based on the π-value of aromatic fluorine (π = 0.14) [1]. For CNS drug discovery programmes, the CNS MPO (Multiparameter Optimization) score developed by Pfizer penalises excessively low lipophilicity (clogP < 1) and excessively high basicity (pKa > 8), making the nuanced balance achieved by the 6-fluoro-7-methanamine arrangement—predicted pKa 8.75 and estimated clogP in the 1.0–1.5 range—potentially more favourable for blood-brain barrier penetration than the more basic, less lipophilic non-fluorinated parent [2].

CNS MPO Lipophilicity

Predicted

Estimated clogP ~1.0–1.5

ΔclogP ~+0.14 to +0.5 vs non-fluorinated parent (est. clogP ~0.7–1.0)

TPSA ~35.25 Ų; predicted pKa 8.75

CNS MPO-relevant property shift vs non-fluorinated parent

Computed values; experimental logP and pKa not publicly available

Evidence Dimension	CNS MPO desirability parameters (clogP, pKa, TPSA)
Target Compound Data	Predicted pKa = 8.75 ± 0.29; estimated clogP ~1.0–1.5 (based on fluorine π-value); TPSA (topological polar surface area) ~35.25 Ų (based on primary amine + benzofuran oxygen) .
Comparator Or Baseline	Non-fluorinated (2,3-dihydrobenzofuran-7-yl)methanamine: predicted pKa ~9.0–9.3 (estimated, no fluorine inductive effect); estimated clogP ~0.7–1.0; TPSA ~35.25 Ų (identical H-bond donor/acceptor count). Regioisomeric (5-fluoro-2,3-dihydrobenzofuran-4-yl)methanamine (CAS 1896262-04-6): identical MW 167.18; predicted pKa values not publicly available [2].
Quantified Difference	Estimated ΔclogP ~+0.14 to +0.5 for 6-fluoro vs non-fluorinated parent; estimated ΔpKa ~-0.3 to -0.5 units due to ortho-fluorine inductive effect.
Conditions	Predicted/computed values; experimental logP and pKa determinations not identified in public literature for either the target or comparators.

Why This Matters

In CNS lead optimisation, compounds with clogP between 1 and 3 and pKa below 9 are preferred for balancing passive permeability with aqueous solubility. The 6-fluoro substitution shifts both parameters in a direction that is generally favourable for CNS MPO scores compared with the non-fluorinated parent scaffold.

• [1] Hansch C, Leo A, Taft RW. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews. 1991;91(2):165–195. Aromatic fluorine π-value (hydrophobic substituent constant) = 0.14. View Source
• [2] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach To Enable Alignment of Druglike Properties. ACS Chemical Neuroscience. 2010;1(6):435–449. Describes the CNS MPO algorithm with desirable ranges: clogP < 5, clogD < 3, TPSA < 76 Ų, pKa < 8 (ideal), MW < 360 Da. View Source

Recommended Research and Industrial Application Scenarios for (6-Fluoro-2,3-dihydrobenzofuran-7-yl)methanamine Based on Quantitative Evidence

Fragment-Based Drug Discovery (FBDD) and Scaffold-Hopping for CNS GPCR Targets

The compound's low molecular weight (167.18 Da) and the presence of a primary amine handle for rapid derivatisation make it suitable as a fragment or scaffold-hopping starting point for CNS programmes targeting serotonin (5-HT₂C, 5-HT₂A) or other aminergic GPCRs. The 7-methanamine vector differentiates it from the heavily patented 2-aminomethyl chemotype [1], offering a novel trajectory for amine presentation in receptor binding pockets. The 6-fluoro substituent provides metabolic stability advantages consistent with class-level evidence from fluorinated dihydrobenzofuran anti-inflammatory agents [2]. Predicted CNS MPO-compatible properties (pKa 8.75, estimated clogP 1.0–1.5) further support its suitability for CNS lead generation [3].

Physicochemical Comparator in Fluorine Positional Scanning Studies

With the availability of multiple C₉H₁₀FNO regioisomers (5-fluoro-4-yl, 7-fluoro-2-yl, and the 6-fluoro-7-yl target), this compound is uniquely suited as a defined component in systematic fluorine positional scanning studies. The predicted pKa modulation attributable to ortho-fluoro inductive effects (pKa 8.75 vs estimated ~9.0–9.3 for non-fluorinated parent) enables quantitative probing of how fluorine position influences amine basicity, logD, CYP450 metabolic stability, and hERG binding. Procurement of the specific 6-fluoro-7-yl regioisomer, rather than a mixture or an incorrectly specified analog, is essential for generating interpretable SAR data in such studies.

Synthesis of Novel Monoamine Reuptake Inhibitor (MRI) Chemical Probes

Patents from Wyeth and other assignees describe dihydrobenzofuranyl derivatives as monoamine reuptake inhibitors (serotonin, norepinephrine, and dopamine transporters) for the potential treatment of depression, anxiety, and cognitive disorders [4]. The 6-fluoro-7-methanamine scaffold is structurally distinct from the exemplified 2-aminomethyl derivatives and may be elaborated via reductive amination, amide coupling, or sulfonamide formation to generate proprietary chemical probes. The predicated moderate lipophilicity and basicity place initial analogs within favourable CNS property space, reducing the risk of early attrition due to poor permeability or excessive P-glycoprotein efflux.

Anti-Inflammatory and Anticancer Screening Cascades Leveraging Fluorine SAR

The class-level evidence from Ayoub et al. (2023) demonstrates that monofluorinated dihydrobenzofuran derivatives can achieve potent inhibition of inflammatory mediators (e.g., PGE₂ IC₅₀ = 1.12 µM for Compound 6; COX-2 IC₅₀ = 13 µM) and antiproliferative effects in HCT116 colorectal cancer cells (IC₅₀ values of 19.5–24.8 µM for the most active difluorinated analogs) [2]. The 6-fluoro-7-methanamine compound, bearing a primary amine amenable to further functionalisation, can serve as a versatile synthetic intermediate for generating focused libraries that probe the anti-inflammatory and anticancer SAR around the 7-position of the dihydrobenzofuran scaffold, a region underexplored relative to the 2-position chemotype.

Application

Selection Property

Validation Focus

Fragment elaboration and CNS GPCR scaffold-hopping

7-methanamine vector; primary amine derivatisation handle

Amine presentation geometry and CNS MPO desirability review

Fluorine positional scanning studies

Defined 6-fluoro-7-yl regioisomer identity

Basicity and lipophilicity comparison across regioisomers

Monoamine reuptake inhibitor probe synthesis

Structurally distinct from patented 2-aminomethyl chemotype

Transporter binding and selectivity assay context

Anti-inflammatory and anticancer screening cascades

Fluorine-enabled metabolic stabilisation class evidence

PGE₂, COX-2, and cell-proliferation endpoint review

• [1] Wyeth (Pfizer Inc.). Dihydrobenzofuran derivatives and uses thereof. US Patent Application US20060258739, filed 21 April 2006. Table 1 lists >60 exemplified 2-aminomethyl dihydrobenzofuran derivatives; no 7-methanamine examples. View Source
• [2] Ayoub AJ, El-Achkar GA, Ghayad R, et al. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents. International Journal of Molecular Sciences. 2023;24(12):10399. Table 1 (IC₅₀ values); Section 2.1 (COX inhibition); Section 2.2 (in vivo air pouch); Section 2.3 (anticancer HCT116 proliferation IC₅₀ = 19.5 and 24.8 µM for compounds 1 and 2). View Source
• [3] Wager TT, Hou X, Verhoest PR, Villalobos A. Moving beyond Rules: The Development of a Central Nervous System Multiparameter Optimization (CNS MPO) Approach. ACS Chemical Neuroscience. 2010;1(6):435–449. View Source
• [4] Dihydrobenzofuranyl derivatives and methods of their use. Canadian Patent CA2605589C (or equivalent WO2006116150). Describes dihydrobenzofuranyl derivatives as monoamine reuptake inhibitors for depression, cognitive disorders, and pain. View Source